Cas no 15001-27-1 (3,4-Dimethoxybenzylideneacetone)

3,4-Dimethoxybenzylideneacetone Properties

Names and Identifiers

• 3,4-Dimethoxybenzylideneacetone
• 4-(3,4-Dimethoxy)phenyl-3-buten-2-one
• (E)-4-(3,4-dimethoxyphenyl)-3-buten-2-one
• (E)-4-(3,4-DIMETHOXYPHENYL)BUT-3-EN-2-ONE
• 1-(3,4-Dimethoxyphenyl)-1-butene-3-one
• 3-(3,4-Dimethoxyphenyl)-3-buten-2-one
• 3,4-dimethoxybenzalacetone
• 4-(3,4-DIMETHOXYPHENYL)-3-BUTEN-2-ONE
• O-methyldehydrozingerone
• trans-4-(3,4-dimethoxyphenyl)-3-buten-2-one
• trans-4-(3,4-dimethoxyphenyl)but-3-en-2-one
• LABOTEST-BB LT00454316
• 3,4-DIMETHOXYBENZYLIDENEACETONE, 98+%
• 4-(3,4-Dimethoxyphenyl)-(3E)-buten-2-one
• 15001-27-1
• NSC-217305
• UNII-DBT8CR6TVM
• DBT8CR6TVM
• AS-64323
• AKOS009157875
• CHEMBL105450
• 4-(3,4-Dimethoxyphenyl)-3-buten-2-one
• 60234-90-4
• 3-Buten-2-one, 4-(3,4-dimethoxyphenyl)-, (3E)-
• MFCD00014993
• 3-Buten-2-one, 4-(3,4-dimethoxyphenyl)-
• 3,4-DIMETHOXYBENZYLIDENEACETONE
• (E)-4-(3,4-dimethoxyphenyl)but-3-en-2-one
• NSC217305
• NSC 217305
• J-008652
• SCHEMBL4937158
• veratralacetone
• NSC 96088
• 4-(3,4-dimethoxyphenyl)but-3-en-2-one
• 3-Buten-2-one, 4-(3,4-dimethoxyphenyl)-, (E)-
• XUYBNDHXZMIALN-SNAWJCMRSA-N
• NSC-96088
• (3E)-4-(3,4-dimethoxyphenyl)but-3-en-2-one
• STL235633
• +Expand

• MDL： MFCD00014993
• InChIKey： XUYBNDHXZMIALN-SNAWJCMRSA-N
• Inchi： InChI=1S/C12H14O3/c1-9(13)4-5-10-6-7-11(14-2)12(8-10)15-3/h4-8H,1-3H3/b5-4+
• SMILES： COC1=C(OC)C=CC(/C=C/C(=O)C)=C1
• BRN： 1967327

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.094
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 2.30600
• PSA: 35.53000
• Refractive Index: 1.539
• Boiling Point: 347.5°Cat760mmHg
• Melting Point: 85-87°C
• Flash Point: 155.2°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.073

3,4-Dimethoxybenzylideneacetone Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25

3,4-Dimethoxybenzylideneacetone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%